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2-(2,6-Diaminohexanoylamino)-3-
methylbutanoic acid spectroscopic data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid

CAS No.: 20556-11-0

Cat. No.: S760070

A Guide to Probable Data and Acquisition Methods

Based on the analysis of related compounds in the search results, the following table summarizes the types of
spectroscopic data you can expect to obtain and the standard experimental protocols for each, as

demonstrated in a comprehensive study of 2,6-diaminohexanoic acid (DAHA) [1].

Technique Probable Key Data Points Detailed Experimental Protocol

Fourier- O-H/N-H stretch (~3000- Use an FTIR spectrometer (e.g., Perkin Elmer

Transform 3500 cm™1); C=0 stretch Spectrum) with a KBr beam splitter. Prepare

Infrared (FTIR) (~1650-1750 cm~1); C-N sample in solid state (e.g., KBr pellet). Scan range:
stretch, N-H bend [1]. 4000-550 cm~*. Analyze with DFT (e.g., B3LYP/6-

311++G(d,p) basis set); apply frequency scaling
factor (e.g., 0.9614); use VEDA program for PED
calculation [1].

Nuclear Multiplicities, integrals in 1H No specific protocol for the compound was found,
Magnetic NMR for alkyl chains, amine but standard procedures involve dissolving sample
Resonance protons, carboxylic acid in deuterated solvent (e.g., D20). Acquire 1D H
(NMR) proton; 13C NMR for NMR on high-field spectrometer (e.g., 500 MHz).
carbonyl, a-carbons [2]. Reference chemical shifts to DSS or TMS [3].
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Technique Probable Key Data Points Detailed Experimental Protocol
Ultraviolet- Absorption maxima (Amax) in Use a UV-Vis spectrometer (e.g., UV-1280).
Visible (UV-Vis) methanol/water [1]. Dissolve compound in solvent like methanol. Scan

wavelength range: 200-800 nm. Theoretical
analysis via TD-DFT method with same basis set
as IR (e.g., 6-311++G(d,p)) [1].

Mass Molecular ion peak While GC/MS is common in metabolomics [5], the
Spectrometry [M+H]*/[M-H]~; characteristic  exact ionization method (ESI, EI) for this compound
(MS) fragments from cleavage [4].  is not specified in results.

Experimental Workflow for Characterization

The methodology from the DAHA study [1] outlines a robust workflow for comprehensive characterization,
which you can adapt for your compound. The process typically involves sample preparation, instrumental

analysis, and computational validation, as illustrated below.
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Experimental and computational workflow for comprehensive spectroscopic characterization.
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How to Locate the Specific Data

Since the direct data is not publicly available, here are actionable steps you can take to acquire it:

¢ Synthesize and Analyze: The most direct path is to synthesize the compound and conduct the
spectroscopic analyses using the detailed protocols provided above [1].

¢ Consult Specialized Databases: Search commercial spectral databases from vendors like Wiley,
NIST, Sigma-Aldrich, or ACDI/Labs, which may contain the data behind paywalls.

¢ Probe the Scientific Literature: Perform a thorough search on academic platforms like SciFinder,
Reaxys, or PubMed using the compound's systematic name and known synonyms to find a journal
article where the compound was synthesized and characterized.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 2,6-diaminohexanoic acid [DAHA] [pmc.ncbi.nim.nih.gov]

2. 2-Amino-3-methylpentanoic acid;2,6-diaminohexanoic acid [pubchem.ncbi.nim.nih.gov]
3. 1H NMR Spectrum (1D, 500 MHz, H20, experimental) ... [hmdb.ca]

4. - 3, TMS derivative Methylbutanoic acid [webbook.nist.gov]

5. GC/MS based metabolomics: development of a data mining ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [2-(2,6-Diaminohexanoylamino)-3-methylbutanoic acid
spectroscopic data]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b760070#2-2-6-diaminohexanoylamino-3-methylbutanoic-acid-

spectroscopic-data]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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